Cas no 895456-45-8 (N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide)

• Product Name: N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide
• CAS No: 895456-45-8
• MF: C₁₇H₁₈N₂O₅S
• MW: 362.400223255157
• CID: 5842905
• PubChem ID: 7244595
• Update Time: 2025-07-15

N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• UIRIGOQWHVHLES-ZCXUNETKSA-N
• 2-Furancarboxamide, N-[5,6-dimethoxy-3-(2-methoxyethyl)-2(3H)-benzothiazolylidene]-
• (Z)-N-(5,6-dimethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)furan-2-carboxamide
• SR-01000913511
• N-[5,6-dimethoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]furan-2-carboxamide
• SR-01000913511-1
• AKOS024656872
• N-[(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]furan-2-carboxamide
• F2525-0416
• 895456-45-8
• N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide

• Inchi： 1S/C17H18N2O5S/c1-21-8-6-19-11-9-13(22-2)14(23-3)10-15(11)25-17(19)18-16(20)12-5-4-7-24-12/h4-5,7,9-10H,6,8H2,1-3H3
• InChI Key： UIRIGOQWHVHLES-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(N=C1N(CCOC)C2=CC(OC)=C(OC)C=C2S1)=O

Computed Properties

• Exact Mass: 362.09364285g/mol
• Monoisotopic Mass: 362.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 98.8Ų

Additional information on N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide

Research Brief on N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide (CAS: 895456-45-8)

N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide (CAS: 895456-45-8) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzothiazole and furan carboxamide scaffold, has demonstrated promising biological activities in preclinical studies. The molecular structure of this compound suggests potential interactions with various biological targets, making it a subject of intense research for therapeutic applications.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Preliminary data indicate that it exhibits potent inhibitory effects on specific kinase pathways, which are often dysregulated in cancer and inflammatory diseases. The compound's ability to modulate these pathways has positioned it as a potential candidate for the development of targeted therapies. Furthermore, its chemical stability and bioavailability profiles have been evaluated, showing favorable results for further drug development.

In vitro and in vivo studies have provided insights into the compound's efficacy and safety. For instance, research conducted on cell lines has shown that N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide effectively inhibits proliferation and induces apoptosis in cancer cells. Animal models have corroborated these findings, demonstrating reduced tumor growth and minimal toxicity at therapeutic doses. These results underscore the compound's potential as a lead molecule for oncology applications.

The synthesis and optimization of this compound have also been a focal point of recent research. Advances in synthetic chemistry have enabled the production of derivatives with enhanced potency and selectivity. Structure-activity relationship (SAR) studies have identified key functional groups that contribute to the compound's biological activity, paving the way for the design of next-generation analogs. These efforts are critical for overcoming potential challenges such as drug resistance and improving therapeutic outcomes.

Despite the promising findings, several challenges remain to be addressed. The compound's pharmacokinetics and pharmacodynamics require further characterization to ensure optimal dosing regimens. Additionally, comprehensive toxicology studies are needed to evaluate long-term safety. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of this research into clinical applications.

In conclusion, N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide represents a significant advancement in the search for novel therapeutics. Its unique chemical structure and promising biological activities make it a valuable candidate for further investigation. Ongoing research aims to fully exploit its therapeutic potential and address the remaining challenges in drug development.